Cas no 2411264-18-9 (N-[2-[4-Chloro-3-(trifluoromethyl)pyrazol-1-yl]ethyl]prop-2-enamide)

• Product Name: N-[2-[4-Chloro-3-(trifluoromethyl)pyrazol-1-yl]ethyl]prop-2-enamide
• CAS No: 2411264-18-9
• MF: C₉H₉ClF₃N₃O
• MW: 267.635471105576
• CID: 5355168
• Update Time: 2025-11-06

N-[2-[4-Chloro-3-(trifluoromethyl)pyrazol-1-yl]ethyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3816901828
• N-[2-[4-Chloro-3-(trifluoromethyl)pyrazol-1-yl]ethyl]prop-2-enamide
• N-{2-[4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}prop-2-enamide

• Inchi： 1S/C9H9ClF3N3O/c1-2-7(17)14-3-4-16-5-6(10)8(15-16)9(11,12)13/h2,5H,1,3-4H2,(H,14,17)
• InChI Key： GXQTYPZFVLGFKS-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=NN(C=1)CCNC(C=C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 298
• XLogP3: 1.6
• Topological Polar Surface Area: 46.9

Additional information on N-[2-[4-Chloro-3-(trifluoromethyl)pyrazol-1-yl]ethyl]prop-2-enamide

N-[2-[4-Chloro-3-(trifluoromethyl)pyrazol-1-yl]ethyl]prop-2-enamide

The compound CAS No. 2411264-18-9, also known as N-[2-[4-Chloro-3-(trifluoromethyl)pyrazol-1-yl]ethyl]prop-2-enamide, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in enhancing the performance of certain materials, particularly in the context of drug delivery systems and polymer chemistry.

The molecular structure of N-[2-[4-Chloro-3-(trifluoromethyl)pyrazol-1-yl]ethyl]prop-2-enamide is characterized by a pyrazole ring substituted with chlorine and trifluoromethyl groups, which contribute to its stability and reactivity. The presence of the propionamide group further enhances its functional versatility, making it a valuable component in the synthesis of complex molecules. Researchers have recently explored its ability to act as a catalyst in certain organic reactions, particularly in the formation of bioactive compounds.

One of the most promising aspects of this compound is its potential in pharmaceutical applications. Studies have shown that it can serve as a precursor for bioactive molecules with anti-inflammatory and anticancer properties. The trifluoromethyl group, in particular, plays a crucial role in modulating the pharmacokinetic properties of the compound, making it a candidate for drug development pipelines.

In addition to its pharmaceutical applications, CAS No. 2411264-18-9 has also been investigated for its role in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of novel materials with enhanced mechanical and thermal properties. Recent advancements in nanotechnology have further expanded its potential, with researchers exploring its use in creating nanocomposites for advanced electronic applications.

The synthesis of N-[2-[4-Chloro-3-(trifluoromethyl)pyrazol-1-yl]ethyl]prop-2-enamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of trifluoromethyl groups requires precise control over reaction conditions to ensure optimal yields and purity. Researchers have recently developed more efficient synthetic pathways, reducing production costs and improving scalability.

From an environmental perspective, this compound has been studied for its biodegradability and ecological impact. Recent research indicates that it exhibits low toxicity to aquatic organisms under controlled conditions, suggesting that it could be used in environmentally friendly chemical processes. However, further studies are needed to fully assess its long-term environmental effects.

In conclusion, CAS No. 2411264-18-9 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future developments within chemistry and materials science.